Cas no 2199-50-0 (ethyl 5-methyl-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 5-methyl-1H-pyrrole-3-carboxylate
• CAS No: 2199-50-0
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD01006756
• CID: 1109201
• PubChem ID: 12586753
• Update Time: 2025-06-18

ethyl 5-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-methyl-1H-pyrrole-3-carboxylate
• 5-methyl-1H-Pyrrole-3-carboxylic acid ethyl ester
• CS-0103971
• SY333563
• AKOS037651380
• EN300-115697
• Z1255391095
• D76379
• ethyl 2-methylpyrrole-4-carboxylate
• CS-16805
• SB63789
• 2199-50-0
• CAA19950
• DB-220669
• MFCD01006756
• ethyl5-methyl-1H-pyrrole-3-carboxylate
• 1H-Pyrrole-3-carboxylic acid, 5-methyl-, ethyl ester
• KCDURADJPCIWEU-UHFFFAOYSA-N
• DTXSID60503486
• SCHEMBL3000237

• MDL： MFCD01006756
• Inchi： 1S/C8H11NO2/c1-3-11-8(10)7-4-6(2)9-5-7/h4-5,9H,3H2,1-2H3
• InChI Key： KCDURADJPCIWEU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC(C)=C1)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Additional information on ethyl 5-methyl-1H-pyrrole-3-carboxylate

Professional Introduction to Ethyl 5-methyl-1H-pyrrole-3-carboxylate (CAS No. 2199-50-0)

Ethyl 5-methyl-1H-pyrrole-3-carboxylate (CAS No. 2199-50-0) is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyrrole core structure, has garnered considerable attention due to its versatile applications in drug development and material science. The molecular structure of ethyl 5-methyl-1H-pyrrole-3-carboxylate consists of a pyrrole ring substituted with a methyl group at the 5-position and a carboxylate ester at the 3-position, making it a valuable intermediate in the synthesis of more complex molecules.

The utility of ethyl 5-methyl-1H-pyrrole-3-carboxylate stems from its ability to serve as a building block in the construction of heterocyclic compounds, which are prevalent in many biologically active molecules. In recent years, there has been a surge in research focusing on the development of novel heterocycles for therapeutic applications. The pyrrole scaffold, in particular, is well-documented for its role in medicinal chemistry due to its presence in numerous pharmacologically relevant compounds.

One of the most compelling aspects of ethyl 5-methyl-1H-pyrrole-3-carboxylate is its role in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop new analogs with potential applications in treating various diseases. For instance, studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. The ester functionality at the 3-position provides a versatile handle for further chemical modifications, allowing chemists to tailor the molecule for specific biological targets.

In the realm of material science, ethyl 5-methyl-1H-pyrrole-3-carboxylate has also found applications in the development of advanced materials. Its ability to form stable complexes with metal ions makes it useful in catalysis and as a ligand in coordination chemistry. Additionally, the compound's unique electronic properties have been explored for use in organic electronics and photovoltaic devices.

The synthesis of ethyl 5-methyl-1H-pyrrole-3-carboxylate typically involves multi-step organic reactions, often starting from readily available precursors such as methyl acetoacetate or methyl pyrrole derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to enhance yield and purity. These synthetic strategies not only highlight the compound's synthetic versatility but also contribute to the broader toolkit available to synthetic chemists.

Recent advancements in computational chemistry have further illuminated the potential of ethyl 5-methyl-1H-pyrrole-3-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of new drug candidates. These computational approaches complement traditional experimental techniques, offering a more comprehensive understanding of the compound's behavior.

The pharmaceutical industry has been particularly interested in ethyl 5-methyl-1H-pyrrole-3-carboxylate due to its potential as a precursor for antiviral and anticancer agents. Researchers have synthesized various derivatives and evaluated their biological activity using high-throughput screening methods. Some notable findings include compounds that exhibit inhibitory effects on enzymes involved in viral replication and those that induce apoptosis in cancer cell lines.

As our understanding of chemical biology continues to evolve, the role of intermediates like ethyl 5-methyl-1H-pyrrole-3-carboxylate is likely to expand further. The development of new synthetic routes and innovative applications will undoubtedly continue to drive interest in this compound. Its multifaceted utility makes it an indispensable tool for both academic researchers and industrial chemists alike.